Cas no 2172082-54-9 (1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172082-54-9
• MF: C₉H₁₆N₄OS
• MW: 228.314539909363
• CID: 6592869
• PubChem ID: 165600879
• Update Time: 2025-05-20

1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596425
• 2172082-54-9

• Inchi： 1S/C9H16N4OS/c1-6(4-5-14-3)13-7(2)8(9(10)15)11-12-13/h6H,4-5H2,1-3H3,(H2,10,15)
• InChI Key： LDTPMBHGTOYZLH-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C)N(C(C)CCOC)N=N1)N

Computed Properties

• Exact Mass: 228.10448232g/mol
• Monoisotopic Mass: 228.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98Ų

Additional information on 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172082-54-9)

1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172082-54-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a 4-methoxybutan-2-yl side chain and a 5-methyl substituent on the triazole ring, along with a carbothioamide functional group at the 4-position. These structural features contribute to its unique chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.

The significance of this compound lies in its potential to serve as a building block or intermediate in the synthesis of more complex pharmacophores. The presence of the triazole ring is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 4-methoxybutan-2-yl moiety introduces a lipophilic character to the molecule, which can influence its solubility and membrane permeability—key factors in drug bioavailability. Additionally, the carbothioamide group suggests possible interactions with biological targets such as enzymes or receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacological functionalities to enhance therapeutic efficacy. The structural framework of 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide aligns well with this trend. Researchers have been exploring derivatives of triazoles that exhibit improved pharmacokinetic profiles or novel mechanisms of action. For instance, studies have shown that modifications at the 4-position of the triazole ring can significantly alter binding affinity and selectivity towards specific biological targets. The incorporation of the carbothioamide group may further enhance interactions with proteinaceous targets by forming hydrogen bonds or participating in disulfide bridge formation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include nucleophilic substitution reactions to introduce the 4-methoxybutan-2-yl side chain, followed by cyclization to form the triazole ring. The introduction of the 5-methyl group typically occurs during or after cyclization, ensuring regioselectivity. The final step involves functionalizing the 4-position with a carbothioamide, which may be achieved through thiolation reactions or amidation processes. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

From a medicinal chemistry perspective, the biological activity of 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The lipophilic nature conferred by the 4-methoxybutan-2-yl group may enhance its ability to cross cell membranes, while the electron-rich triazole ring facilitates hydrogen bonding interactions with biological targets. These properties make it a valuable candidate for further investigation in preclinical studies.

The role of computational chemistry has become increasingly prominent in designing and optimizing molecules like 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide. Molecular modeling techniques allow researchers to predict binding affinities, assess protein-ligand interactions, and identify potential lead compounds before experimental synthesis begins. These simulations can guide modifications to improve potency and selectivity while minimizing off-target effects. Additionally, virtual screening methods have been used to identify novel analogs based on known pharmacophores embedded within this compound’s structure.

In recent publications, researchers have highlighted the potential of triazole derivatives as inhibitors of kinases and other enzymes implicated in disease pathways. For example, studies have demonstrated that certain triazole-containing compounds can modulate signaling cascades involved in tumor growth and metastasis. The structural features of 1-(4-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbothioamide, particularly the combination of a lipophilic side chain and a reactive carbothioamide group at the 4-position, positions it as a candidate for such applications.

The pharmaceutical industry has shown interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets due to their large surface areas and lack of clear binding pockets. Triazoles have emerged as effective scaffolds for disrupting PPIs due to their ability to adopt multiple conformations and form stable hydrogen bonds with target proteins. The unique structural motif of 1-(4-methoxybutan-2-y l)-5-methyl-H -triazole -carbothioamide -carboxy amide (CAS No .21720825 -54 -9) may enable it to interact with PPIs through both hydrophobic interactions provided by its alkyl side chain and hydrogen bonding mediated by its functional groups.

Future directions for research on this compound include exploring its potential as an antiviral agent or an immunomodulator. The triazole core is known to exhibit broad-spectrum activity against various viruses by inhibiting viral proteases or polymerases. Additionally ,the carbothioamide group could serve as a site for post-translational modification ,allowing for targeted delivery or enhanced stability .Combining these features may lead to novel therapeutic strategies against infectious diseases or autoimmune disorders.

The development process from initial discovery to clinical application involves rigorous testing under Good Laboratory Practice (GLP) conditions .This includes assessing acute toxicity ,chronic toxicity ,pharmacokinetics ,pharmacodynamics ,and genotoxicity .Advanced techniques such as mass spectrometry ,nuclear magnetic resonance (NMR) spectroscopy ,and X-ray crystallography are employed throughout these studies .These methods ensure accurate characterization of chemical structures ,interactions between molecules ,and their behavior within biological systems .

The regulatory landscape also plays an important role in advancing compounds like 1-( 42 methoxy but an -22 y l ) -5 methyl H -triazole -car both io am ide ( CAS No .21720825 -54 -9) through clinical trials .Regulatory agencies require comprehensive data packages demonstrating safety efficacy before approving new drugs .This often involves multiple phases o f clinical trials starting from healthy volunteers t o patients suffering from specific conditions .Interdisciplinary collaboration between chemists biologists clinicians statisticians ensures thorough evaluation o f each candidate molecule before moving forward into larger-scale testing programs .

In conclusion, 11(42 meth oxy but an -22 y l ) -55 methyl H --tria z ole--ca r both io am ide(CAS No .21720825 -54 -9) represents an exciting opportunity within pharmaceutical research due t o its unique structural features potential therapeutic applications .As our understanding o f disease mechanisms advances so too does our ability t o design targeted treatments based on carefully selected molecular scaffolds like those presented here .Further exploration into synthetic methodologies biologic al activity pharmacokinetic profiles regulatory requirements promises t o yield valuable insights into future generations o f innovative medicines designed t o improve human health outcomes worldwide.